3-Amino-4-hydroxyfluoranthene-8,9-dione

• CAS No.: 192704-01-1
• Molecular Formula: C16H9NO3
• Molecular Weight: 263.25 g/mol
• IUPAC Name: 4-amino-9-hydroxyfluoranthene-3,8-dione
• InChI: InChI=1S/C16H9NO3/c17-11-3-1-7-9-5-13(19)14(20)6-10(9)8-2-4-12(18)16(11)15(7)8/h1-6,20H,17H2
• InChI Key: KPNLCSFVHYIXQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=O)C=CC3=C4C=C(C(=O)C=C4C1=C32)O)N

Description

3-Amino-4-hydroxyfluoranthene-8,9-dione is a chemical compound known for its unique structure and properties It is a derivative of fluoranthene, a polycyclic aromatic hydrocarbon

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-4-hydroxyfluoranthene-8,9-dione typically involves multi-step organic reactions. One common method includes the nitration of fluoranthene followed by reduction to introduce the amino group. The hydroxyl group can be introduced through hydroxylation reactions. The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale nitration and reduction processes, followed by purification steps such as recrystallization or chromatography. The choice of industrial methods depends on factors like cost, efficiency, and environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-Amino-4-hydroxyfluoranthene-8,9-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, potentially leading to different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions, including temperature, pressure, and solvent choice, are optimized based on the specific reaction and desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives.

Scientific Research Applications

3-Amino-4-hydroxyfluoranthene-8,9-dione has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound’s derivatives have been studied for their biological activities, including antimicrobial and anticancer properties.

Medicine: Research has explored its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Amino-4-hydroxyfluoranthene-8,9-dione involves its interaction with molecular targets and pathways within biological systems. The compound can bind to specific enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of cell growth or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

3-Amino-4-hydroxyfluoranthene: Lacks the dione functional group, leading to different chemical properties and reactivity.

4-Hydroxyfluoranthene-8,9-dione:

3-Amino-9,10-dihydroxyfluoranthene: Contains additional hydroxyl groups, which can influence its solubility and reactivity.

Uniqueness

3-Amino-4-hydroxyfluoranthene-8,9-dione is unique due to the presence of both amino and hydroxyl groups, along with the dione structure. This combination of functional groups provides a versatile platform for chemical modifications and enhances its potential for various applications in scientific research and industry.